Phenyl 3-fluoro-6-hydroxy-2-methylbenzoate

• IUPAC Name: phenyl 3-fluoro-6-hydroxy-2-methylbenzoate
• InChI: InChI=1S/C14H11FO3/c1-9-11(15)7-8-12(16)13(9)14(17)18-10-5-3-2-4-6-10/h2-8,16H,1H3
• InChI Key: WCJBQCKZTRUDDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C(=O)OC2=CC=CC=C2)O)F
• Molecular Formula: C14H11FO3
• Molecular Weight: 246.23 g/mol

Description

Phenyl 3-fluoro-6-hydroxy-2-methylbenzoate is an organic compound with the molecular formula C14H11FO3 and a molecular weight of 246.23 g/mol . It is a derivative of benzoic acid, characterized by the presence of a phenyl ester group, a fluorine atom at the 3-position, a hydroxyl group at the 6-position, and a methyl group at the 2-position on the benzene ring

Scientific Research Applications

Phenyl 3-fluoro-6-hydroxy-2-methylbenzoate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activity and interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory

Preparation Methods

Synthetic Routes and Reaction Conditions: Phenyl 3-fluoro-6-hydroxy-2-methylbenzoate can be synthesized through esterification reactions. One common method involves the reaction of 3-fluoro-6-hydroxy-2-methylbenzoic acid with phenol in the presence of a dehydrating agent such as thionyl chloride or dicyclohexylcarbodiimide (DCC) to form the ester bond . The reaction typically requires an inert atmosphere and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction conditions and increase yield. The use of catalysts and automated systems can further enhance the efficiency and scalability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions: Phenyl 3-fluoro-6-hydroxy-2-methylbenzoate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid derivative.

Reduction: The ester group can be reduced to an alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) in polar aprotic solvents.

Major Products:

Oxidation: Formation of 3-fluoro-6-oxo-2-methylbenzoic acid.

Reduction: Formation of 3-fluoro-6-hydroxy-2-methylbenzyl alcohol.

Substitution: Formation of 3-methoxy-6-hydroxy-2-methylbenzoate.

Synthesis routes and methods

Procedure details

A 30 L 4-neck flask equipped with mechanical stirrer, thermometer and gas inlet was charged with a solution of compound 62 (1140 g, 4.38 mol) in CH2Cl2 (15 L). The brown solution was cooled to −78° C. with dry ice acetone bath under small N2 flow. A solution of BBr3 in CH2Cl2 (4.5 L, 5.26 mol) was added to the reaction at −70˜−78° C. with stirring over 74 min. The reaction mixture was the allowed to warm to 20˜25° C. over 3 h and stirred at room temperature for 16 h. Saturated aqueous NaHCO3 was added to the reaction mixture slowly to pH 2˜3. After stirring for 5 min, the layers were separated and the aqueous layer was extracted with CH2Cl2 (2×1 L). The organic layers were combined and washed with brine (2×2 L). The organic layer was dried over Na2SO4 and filtered and the filtrate was concentrated under reduced pressure to give 1100 g (>100%) of crude compound 63 as brown oil: 1H NMR (400 MHz, CDCl3) δ 10.66 (s, 1H), 7.50-7.44 (m, 2H), 7.36-7.31 (m, 1H), 7.26-7.18 (m, 3H), 6.86 (dd, J=9.3, 4.9 Hz, 1H), 2.60 (d, J=2.4 Hz, 3H); MS (ESI) m/z 245.11 (M−H).